Cas no 825619-00-9 (Piperidine, 4-(3,4-dinitrophenoxy)-1-methyl-)

Piperidine, 4-(3,4-dinitrophenoxy)-1-methyl- structure
825619-00-9 structure
Product Name:Piperidine, 4-(3,4-dinitrophenoxy)-1-methyl-
CAS No:825619-00-9
MF:C12H15N3O5
MW:281.264602899551
CID:688795
PubChem ID:71418203
Update Time:2025-04-19

Piperidine, 4-(3,4-dinitrophenoxy)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 4-(3,4-dinitrophenoxy)-1-methyl-
    • 4-(3,4-dinitrophenoxy)-1-methylpiperidine
    • DTXSID50837525
    • KCZBOLQFLNRMNN-UHFFFAOYSA-N
    • SCHEMBL956959
    • 825619-00-9
    • 4-(3,4-dinitro-phenoxy)-1-methyl-piperidine
    • Inchi: 1S/C12H15N3O5/c1-13-6-4-9(5-7-13)20-10-2-3-11(14(16)17)12(8-10)15(18)19/h2-3,8-9H,4-7H2,1H3
    • InChI Key: KCZBOLQFLNRMNN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])C1CCN(C)CC1

Computed Properties

  • Exact Mass: 281.10117059g/mol
  • Monoisotopic Mass: 281.10117059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 104Ų

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